N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-2-fluorobenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C19H18FNO3S/c1-2-14-7-3-6-10-18(14)21(15-11-12-25(23,24)13-15)19(22)16-8-4-5-9-17(16)20/h3-12,15H,2,13H2,1H3
• InChI Key: WFWFHSKMXZRGDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-2-fluorobenzamide, also known as Compound A, is a novel small molecule inhibitor that has shown promising results in scientific research applications. This compound has been synthesized using a unique method and has been found to have a specific mechanism of action that targets specific biochemical and physiological pathways.

Scientific Research Applications

Synthesis and Characterization

Research on the synthesis and characterization of novel aromatic polyimides demonstrates the broader field of creating and analyzing complex molecules with potential applications in materials science. For instance, Butt et al. (2005) explored the synthesis of new diamines and their polymerization with various anhydrides, leading to polymers with significant solubility and thermal stability, highlighting the material's potential for high-performance applications Butt et al., 2005.

Development of Novel Synthetic Routes

In the development of YM758 monophosphate, a novel If channel inhibitor, Yoshida et al. (2014) described an efficient synthesis that avoids unstable intermediates, showcasing a practical approach to drug development that could be applicable to the synthesis of compounds like N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-2-fluorobenzamide Yoshida et al., 2014.

Assessment of Cellular Proliferation in Tumors

The study of cellular proliferation markers in tumors, such as the use of 18F-ISO-1 by Dehdashti et al. (2013), provides a foundation for the application of complex molecules in medical imaging and diagnostics. This research could inspire similar applications for compounds with specific targeting or diagnostic capabilities Dehdashti et al., 2013.